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Introduction: 4,4'-Diphenylmethane diisocyanate, commonly referred to as 4,4'-MDI, is an
aromatic diisocyanate of significant industrial importance. It is a primary component in the
production of a wide array of polyurethane products, ranging from rigid foams used in insulation
to flexible elastomers and high-performance adhesives.[1][2] Its high reactivity, attributed to the
two isocyanate (-N=C=0) groups, makes it exceptionally useful for polymerization reactions
with polyols.[1] However, this same reactivity is responsible for its considerable health hazards,
primarily respiratory sensitization, which can lead to occupational asthma.[3][4] This guide
provides an in-depth overview of the chemical and physical properties of 4,4'-MDI, its
toxicological profile, relevant experimental protocols, and the molecular mechanisms underlying

its biological effects.

Chemical Identification and Properties

4,4'-MDl is the most widely used isomer of methylene diphenyl diisocyanate.[1] The Chemical
Abstracts Service (CAS) registry number for 4,4'-MDI is 101-68-8.[5]

Table 1: Physical and Chemical Properties of 4,4'-MDI
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Property Value Reference(s)
CAS Number 101-68-8 [5]
EC Number 202-966-0 [5]
Molecular Formula C15H10N202 [31[5]
Molecular Weight 250.25 g/mol [51[6]
White to light-yellow odorless
flakes or crystals.[7] Becomes
Appearance o (7118191
a liquid above 37.2°C (99°F).
[8][°]
Melting Point 39-43 °C (102.2-109.4 °F) [10][11]
Boiling Point >300 °C (>572 °F) [10][11]
Density 1.18 g/mL at 25 °C [5]
Vapor Pressure <1 mPaat 20 °C [10]
Flash Point 208-211 °C (406.4-411.8 °F) [11]

Autoignition Temp.

>600 °C (>1112 °F)

[6]

Solubility

Insoluble in water (reacts).[9]
Soluble in acetone, benzene,

kerosene, and nitrobenzene.[7]

[719]

Toxicological Profile

MDI is a well-documented respiratory sensitizer and irritant.[7] The primary health concern

associated with MDI exposure is occupational asthma, which can be triggered in sensitized

individuals at extremely low concentrations.[12][13]

Table 2: Summary of Toxicological Data for 4,4'-MDI
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Endpoint Value | Observation Species Reference(s)

Acute Oral Toxicity

9,200 mg/k Rat 14
(LDso) g/kg [14]
Acute Inhalation High to extreme
o . Rat, Mouse [3]
Toxicity toxicity observed.

Respiratory
] sensitization leading
Primary Hazard ] Human [3][13]
to occupational

asthma.

Irritant; can cause
dermatitis and

Skin Effects eczema. Dermal Human, Rabbit [3]
contact can induce

sensitization.

Eye Effects Irritant. Rabbit [3]

Group 3: Not
classifiable as to its
carcinogenicity to
) o humans (IARC).

Carcinogenicity N/A [3][14]
Group D: Not
classifiable as to
human carcinogenicity

(EPA).

Positive in mutagenic
Mutagenicity testing on Salmonella Bacteria [15]

typhimurium.

Occupational
o 0.005 ppm (0.051
Exposure Limit Human [7]

mg/m3)
(ACGIH TLV-TWA)

Molecular Mechanism of Action
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Immune Sensitization Pathway

The prevailing theory for MDI-induced asthma involves a hapten-mediated immune response.
MDI is highly reactive and readily forms covalent adducts with endogenous proteins,
particularly albumin.[12] This process can occur following either inhalation or skin contact.
Dermal exposure is increasingly recognized as a critical route for initial sensitization.[12][16]
The MDI-protein adduct is then recognized as a foreign antigen by the immune system, leading
to the production of MDI-specific antibodies (IgG and IgE) and priming the individual for a
hypersensitivity reaction upon subsequent exposures.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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